Cas no 2035008-16-1 ((2Z)-1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one)

(2Z)-1-(4-{3-methyl-1,2,4-triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one is a synthetic small molecule featuring a triazolopyrazine core linked to a piperazine and a pyridinylpropenone moiety. Its distinct (2Z)-configuration and conjugated system contribute to its potential as a selective bioactive compound, particularly in kinase inhibition or receptor modulation applications. The triazolopyrazine scaffold enhances binding affinity, while the pyridinylpropenone group may improve solubility and pharmacokinetic properties. This compound is of interest in medicinal chemistry for its structural versatility and potential as a lead molecule in targeted therapeutic development. Its well-defined stereochemistry and modular design facilitate further optimization for specificity and efficacy in biological systems.
(2Z)-1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one structure
2035008-16-1 structure
Product Name:(2Z)-1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one
CAS No:2035008-16-1
MF:C18H19N7O
MW:349.389762163162
CID:5555118
Update Time:2025-05-30

(2Z)-1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (Z)-1-[4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl]-3-pyridin-3-ylprop-2-en-1-one
    • (2Z)-1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one
    • Inchi: 1S/C18H19N7O/c1-14-21-22-18-17(20-7-8-25(14)18)24-11-9-23(10-12-24)16(26)5-4-15-3-2-6-19-13-15/h2-8,13H,9-12H2,1H3/b5-4-
    • InChI Key: OTGHJWZGKJHLGQ-PLNGDYQASA-N
    • SMILES: C(N1CCN(C2=NC=CN3C(C)=NN=C23)CC1)(=O)/C=C\C1=CC=CN=C1

(2Z)-1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6524-1205-2μmol
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(2Z)-1-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one
2035008-16-1
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Additional information on (2Z)-1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one

Introduction to (2Z)-1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one and Its Significance in Modern Chemical Biology

Compound with the CAS number 2035008-16-1 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically (2Z)-1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one, exhibits a complex and sophisticated arrangement of heterocyclic rings and functional groups, which makes it a promising candidate for various biological applications.

The presence of multiple heterocyclic motifs, including a piperazine ring and a pyridine ring, in the molecular framework of this compound suggests potential interactions with biological targets. Piperazine derivatives are well-known for their ability to modulate neurotransmitter systems, making them valuable in the development of drugs targeting neurological disorders. Similarly, pyridine-based compounds have been extensively studied for their role in enzyme inhibition and receptor binding.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with therapeutic potential. The compound (2Z)-1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one represents a significant advancement in this area, as it combines multiple pharmacophoric elements that could enhance its binding affinity and selectivity towards specific biological targets.

One of the most exciting aspects of this compound is its potential application in the treatment of inflammatory diseases. Studies have shown that piperazine derivatives can exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, the pyridine moiety in the molecule may contribute to its ability to modulate immune responses by interacting with cytokine receptors or signaling pathways.

The triazoloapyrazine core present in the structure of this compound is particularly noteworthy. Triazoloapyrazines have been identified as potent scaffolds in drug discovery due to their ability to engage with a wide range of biological targets. The specific substitution pattern on the triazoloapyrazine ring in this compound may enhance its bioactivity by optimizing steric and electronic properties for better receptor interaction.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like (2Z)-1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-yl}piperazin-1-yl)-3-(pyridin-3-yl)prop-2-en-1-one to various biological targets with high accuracy. These computational studies have provided valuable insights into how structural modifications can be made to improve drug-like properties such as solubility, metabolic stability, and oral bioavailability.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently.

In conclusion, the compound with CAS number 2035008-16-1, specifically named as (2Z)-1-(4-{3-methyl-1,2,4triazolo4,3-apyrazin-8-y}l)piperazin--1-y]-3-(pyridin--3-y]prop--en--1-one, holds great promise in the field of chemical biology and pharmaceutical research. Its unique molecular structure and potential biological activities make it a valuable tool for further investigation into treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.

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